Journal Name:Environmental Science & Technology
Journal ISSN:0013-936X
IF:11.357
Journal Website:http://pubs.acs.org/journal/esthag
Year of Origin:1967
Publisher:American Chemical Society (ACS)
Number of Articles Per Year:1501
Publishing Cycle:Semimonthly
OA or Not:Not
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2022-05-21 , DOI:
10.1016/j.amar.2022.100230
With the increasing advancements in autonomous vehicle (AV) technologies, the forecasts of AV market shares seem to follow an ever-growing trend. This leads to the inherent need for proactive safety evaluations of AV impacts on other road users. To that end, this study proposes a modeling framework for the proactive assessment of pedestrian safety in AV environments. The proposed framework relies on the Extreme Value Theory (EVT), with the peak over threshold modeling technique, to develop an estimate of AV-pedestrian collisions using AV-pedestrian conflicts. The proposed framework was applied to two AV datasets, collected from three locations in the US and Singapore, using the operating AV fleets of two developers, Motional and Lyft. Both datasets included trajectory data for the subject AV, as well as LiDAR point clouds and annotated video data from AV cameras to capture the trajectories of surrounding road users. The datasets were processed to extract the AV-pedestrian conflicts along with the corresponding conflict indicators, mainly the post-encroachment time (PET) and time-to-collision (TTC). Relevant covariates were introduced to the proposed models to enhance their performance and prediction accuracy, including turning movements and conflict speeds. The results indicate an alarming risk to pedestrians when interacting with AVs, especially at the early stages of AV adoption. The expected number of collisions ranged from 4 to 5.5 per million vehicle kilometers travelled (VKT) of the AVs. With the addition of the covariates, the expected number of collisions went down to a range of 2.3–3.7 per million VKT, but with a narrower confidence interval of the resulting estimate and a better fit. The introduced approach shows promising prospects for the application of EVT methods to address AV safety impacts. It also invites future applications to address issues of concern for pedestrian safety in different conditions of urban traffic.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2022-04-01 , DOI:
10.1016/j.amar.2022.100219
Rear-end crashes have become a serious global issue, with increasing injuries and fatalities accounting for massive property loss. The purpose of this study is to investigate the variation in the influence of factors affecting injury severity in rear-end and non-rear-end crashes and the change in impact degree over time. Using the three-year crash data of the Beijing–Shanghai Expressway from 2017 to 2019, the heterogeneity and temporal stability of contributing factors affecting rear-end and non-rear-end crashes were investigated through a group of random parameter logit models with unobserved heterogeneity in means and variances. Then, the temporal stability and transferability of the models were evaluated using likelihood ratio tests. Moreover, the marginal effects were calculated to explore the temporal stability and potential heterogeneity of the contributing variables from year to year. Using four possible injury severity outcomes, namely, fatal injury, severe injury, minor injury, and no injury, a wide variety of possible factors significantly affecting injury severity outcomes including environmental, temporal, spatial, traffic, speed, geometric, and sight distance characteristics were analyzed. Considerable differences were observed in the rear-end and non-rear-end crashes, and the contributing factors indicated statistically significant temporal instability in both crashes over the three-year period. This study can be of value in promoting highway safety aimed at rear-end and non-rear-end crashes and developing suitable safety countermeasures.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2022-09-06 , DOI:
10.1016/j.amar.2022.100245
Motorcyclists’ at-fault status is an important factor influencing crash injury severity in that intrinsically unsafe riders tend to be at fault and are the ones likely to be involved in severe crashes. However, this endogeneity issue and its influence on model estimations have seldom been investigated with regard to motorcyclist crash severity analysis. This study proposes a simultaneous model system to account for the endogenous effects of at-fault status in the motorcyclists’ injury severity analysis. Four Bayesian simultaneous models were developed using motorcyclist crash injury data from Queensland, Australia, from the year 2017 through 2018, including an independent binary and independent ordered Probit model, a simultaneous binary-ordered Probit model without recursive structure, a simultaneous binary-ordered Probit model with a recursive structure, and a simultaneous random-parameters binary-ordered Probit model with a recursive structure. The results of all simultaneous models indicate the existence of endogeneity associated with at-fault status in the injury outcome analysis. In particular, the endogenous relationship is detected by the significant cross-equation correlations in the simultaneous models. The model comparison by Deviance Information Criteria highlights the superiority of the simultaneous random-parameters model with a recursive structure. It was found that exogenous variables such as traffic sign-controlled measures, posted speed limits of 100–110 km/h, the presence of vertical grades, rider age 16–24 years, and unlicensed influenced injury severity indirectly through at-fault status, and ignoring these indirect influences could result in biased estimates. The presence of random parameters, such as collisions with heavy vehicles and riders over 59 years, highlights the importance of considering heterogeneity. The simultaneous random-parameters model with a recursive structure model revealed that the critical factors contributing to riders’ at-fault status included unlicensed riders and posted speed limits of 100–110 km/h, and the crucial factors influencing riders’ injury levels included head-on crashes, collisions with heavy vehicles, darkness-unlighted, and riders over 59 years old. The proposed model system demonstrates the importance of considering both endogeneity and heterogeneity for modeling the injury severity of motorcyclists.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2022-06-26 , DOI:
10.1016/j.amar.2022.100238
Safety literature has traditionally developed independent model systems for macroscopic and microscopic level analysis. The current research effort contributes to the literature on crash frequency by building a bridge between these two divergent streams of crash frequency research. The study proposes an integrated micro–macro level model for crash frequency estimation. Specifically, the study develops an integrated model system that allows for the influence of independent variables at the microscopic level to be incorporated within the macroscopic propensity estimation. The empirical analysis is based on the data drawn from 300 traffic analysis zones, 1818 roadway segments, and 4184 intersections from the City of Orlando, Florida for the years 2018 and 2019. The study considers a host of exogenous variables including roadway and traffic factors, land-use, built environment, and sociodemographic characteristics for the model estimation. The proposed model system can also accommodate for hierarchical correlations such as correlation between all segments or intersections in a zone. The study findings highlight the presence of common spatial unobserved factors influencing crash frequency across segment level and intersection level as well as presence of significant parameter variability across both micro and macro level in the crash frequency. The empirical analysis is further augmented by employing several goodness of fit and predictive measures. The results clearly demonstrate the improved performance offered by the proposed integrated micro–macro model relative to the non-integrated macro model. The overall model fit measures and interpretations encourage the application of the proposed model for crash frequency analysis.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2022-04-09 , DOI:
10.1016/j.amar.2022.100220
Overturned crashes are associated with a disproportionate number of severe injuries and fatalities, while hit-fixed-object crashes are acknowledged as the most frequent single-vehicle crashes. To investigate the temporal stability and differences of contributing factors determining different injury severity levels in overturned and hit-fixed-object crashes on rural roads accompanied by speeding driving, this paper estimates two groups of correlated random parameters logit models with heterogeneity in the means (one group relating to overturned crashes and the other relating to hit-fixed-object crashes). Three injury-severity categories are determined as outcome variables: severe injury, minor injury and no injury, while multiple factors are investigated as explanatory variables including driver, vehicle, roadway, environmental, and crash characteristics. The overall temporal instability and non-transferability between overturned and hit-fixed-object crashes are captured through likelihood ratio tests. Marginal effects are adopted to further exhibit temporal variations of the explanatory variables. Despite the overall temporal instability, some variables still present relative temporal stability such as alcohol, truck, aggressive driving, vehicle age (>14 years old), and speed limit (<45 mph). This non-transferability between overturned and hit-fixed-object crashes provides insights into developing differentiated strategies targeted at mitigating and preventing different types of crashes. Besides, out-of-sample prediction is undertaken given the captured temporal instability and non-transferability of overturned and hit-fixed-object crash observations. More studies can be conducted to accommodate the spatial instability, under-reporting of severe-injury crashes, the trade-off between model predictive capability, inference capability, and selectivity bias.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2023-07-10 , DOI:
10.1016/j.amar.2023.100290
Variable speed limits are frequently used to improve traffic safety and harmonise traffic flow. This study investigates how, and to what extent, drivers reduce their speed upon passing a variable speed limit sign. We specifically consider the impact on braking behaviour due to the systematic inclusion of different social pressures exerted by surrounding traffic. This social pressure is the natural result of having two vehicle cohorts created by a change in the variable speed limit (the new speed limit being higher than the original). The cohort with the higher speed limit overtakes vehicles with the lower speed limit, instigating a specific passing rate on drivers in the lower speed cohort. A driving simulator study is employed to obtain individual driver data whilst being able to systematically change the social pressure applied. A sample comprising sixty-seven participants conducted multiple randomised drives, with varying passing rates from as low as 90 veh/h to as high as 360 veh/h. The speed reduction behaviour of the participants is modelled using a random parameter duration modelling approach. Both the panel nature of the data and unobserved heterogeneity are captured through a correlated grouped random parameters with heterogeneity-in-the-mean model. The random parameters are predicated on the different passing rate scenarios, allowing drivers to take shorter or longer to reduce their speeds compared to the reference passing rate. It is shown that the extent of social pressure impacts braking behaviour and therefore affects safety measures, which is a function of the magnitude of the speed limit change. In addition, an extensive decision tree analysis is conducted to understand differential braking behaviour. Results reveal that, on average, female drivers take a shorter time to reduce their speed under a high passing rate but longer in a low passing rate scenario compared to males. Similarly, young drivers are found to take longer to reduce their speeds in a high passing rate scenario compared to other age groups. Our main findings indicate that the within-cohort safety is lowest under low passing rates due to comparatively larger speed differences between drivers. Yet, under a high passing rate, we observe an increase in violation of the speed limit by the lower speed limit vehicles (but less within cohort speed differences). Whilst normally this would be an undesired effect across cohorts, this violation is argued to lead to increased safety due to the smaller discrepancy in speed.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2022-03-10 , DOI:
10.1016/j.amar.2022.100214
The truck involvement could potentially increase the crash frequency and resulted injury outcomes and it is of great necessity to understand the similarities and differences in the mechanism of how determinants influence injury severities of truck-involved and non-truck-involved crashes and explore their spatiotemporal stability. Based on the crash data of Beijing-Shanghai Expressway and Changchun-Shenzhen Expressway over the three years (2017–2019), the heterogeneity and spatiotemporal stability of contributing factors affecting truck-involved and non-truck-involved crashes were investigated through random-parameter logit models with unobserved heterogeneity in means and variances. Three injury severity outcomes of severe injury, minor injury, and no injury were examined considering multiple factors including driver, vehicle, roadway, environmental, temporal, spatial, traffic and crash characteristics. Besides, the spatiotemporal stability was investigated based on the likelihood ratio tests. Marginal effects were also calculated to analyze the spatiotemporal stability and potential heterogeneity of the contributing variables from year to year. The findings exhibited remarkable differences between truck-involved and non-truck-involved crashes, and an overall spatiotemporal instability was observed in the current study while several indicators were also reported to show relative spatial or temporal stability such as length of the horizontal curve, AADT, early morning, cloudy weather. This paper provided some suggestions to prevent crashes for truck-involved and non-truck-involved crashes across different highways respectively and develop safety measures accordingly.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2021-12-03 , DOI:
10.1016/j.amar.2021.100203
The increasing number of crashes occurring in work zones has received considerable attention in recent years. Previous studies have mainly focused on associations between work zone configurations and crash occurrence. Although identification of associational relations helps us understand how work zones co-exist with crashes, it does not provide interventional guidelines necessary to improve safety of work zone operations. In this paper, a causal inference model based on the potential outcome framework is proposed to rigorously infer the causal effects of work zone presence on crash risks under various work zone configurations, along with robustness tests. In developing such a causal model, three research gaps are identified and addressed: (1) potential confounding bias due to unobservable roadway characteristics; (2) potential bias caused by unobserved variables in multisource data; and (3) lack of actually observed traffic data and weather information at the exact time when a crash occurred and lack of large-scale high-granular data. The proposed methodology is applied to 5,006 work zones in Pennsylvania from 2015 to 2017, and the results are validated via a series of robustness tests. The results show that the causal effect of a work zone on crash occurrence is significantly positive, especially on roadways with high traffic volumes, on long-distance work zones, and work zones conducted during daytime. It appears that conducting work zones during nighttime with the current deployment strategies on Pennsylvania state roads does not necessarily increase crash risks, but a work zone significantly increases crash risks during day time.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2021-11-19 , DOI:
10.1016/j.amar.2021.100201
This study explores the differences between day and night pedestrian-injury severities in vehicle–pedestrian crashes over a five-year period using data from the state of Kansas. Separate statistical models (random parameters logit models with possible heterogeneity in the means and variances of the random parameters) were estimated for day and night crashes to examine different pedestrian injury severity outcomes (no visible injury, moderate injury, and severe injury). Likelihood ratio tests were conducted to explore the temporal stability of the model estimations over different times of day and years. Many variables affecting injury severities were considered in model estimation including time and location of accidents, in addition to information on environmental, roadway, crash, vehicle, driver, and pedestrian characteristics. The findings indicate that the factors affecting pedestrian injury severities did change over time but that there is a clear day-night difference in the resulting injury severities of pedestrians, with nighttime crashes consistently resulting in more severe injuries overtime. This suggests policies and technologies that seek to essentially replicate daytime conditions (improved illumination, infrared pedestrian detection in vehicles, etc.) in nighttime conditions could have considerable safety benefits. Using the estimated random parameters models, extensive out-of-sample prediction simulations are used to provide estimates of the potential benefits of such nighttime mitigation policies and technologies, as well as how daytime/nighttime pedestrian injury severity probabilities have been changing over time.
Environmental Science & Technology ( IF 11.357 ) Pub Date: 2021-09-23 , DOI:
10.1016/j.amar.2021.100189
Alcohol consumption has been acknowledged as a critical determinant concerning the occurrence of vehicle crashes and their resulting injury severities. To investigate the weekly transferability and temporal stability of the contributors determining different injury severity levels in alcohol-impaired driving crashes, this paper employs two groups of random thresholds random parameters hierarchical ordered probit models. Three injury-severity categories are determined as outcome variables: no injury, minor injury and severe injury, while multiple factors are investigated as explanatory variables including driver characteristics, vehicle characteristics, roadway characteristics, environmental characteristics, crash characteristics and temporal characteristics. The weekly transferability and temporal stability of the models are examined through three groups of likelihood ratio tests. Marginal effects are also adopted to analyze the weekly transferability and temporal stability of the explanatory variables. Overall, the findings exhibit weekly variations and temporal instability while some indicators are also observed to be of relative weekly transferability including speeding, aggressive driving, proceeding, motorcycle, speed limit between 45 and 55 mph, curve, driveway, overturned, hit-fixed-object, vehicle age (5–9 years old). Besides, curve and passenger car indicators in weekday models present relative temporal stability. This paper can provide insights into preventing alcohol-impaired driving crashes and can potentially facilitate the development of the corresponding crash injury mitigation policies. More studies could be conducted integrating the advanced data-driven methods into the statistical models to simultaneously achieve inference and prediction.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
环境科学与生态学1区 | ENGINEERING, ENVIRONMENTAL 工程:环境2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.90 | 301 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- https://acs.manuscriptcentral.com/acs
- Submission Guidelines
- https://publish.acs.org/publish/author_guidelines?coden=esthag
- Submission Template
- https://pubs.acs.org/page/esthag/submission/authors.html#TEMPLATES
- Reference Format
- https://endnote.com/downloads/styles/
- Collection Carrier
- Research Article Policy Analysis Critical Review Perspective Correspondence/Rebuttal Additions and Corrections (Errata) Feature Viewpoint Letter to the Editor